(S)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride
CAS No.: 1202478-48-5
Cat. No.: VC0178835
Molecular Formula: C10H13ClFN
Molecular Weight: 201.669
* For research use only. Not for human or veterinary use.

CAS No. | 1202478-48-5 |
---|---|
Molecular Formula | C10H13ClFN |
Molecular Weight | 201.669 |
IUPAC Name | (S)-cyclopropyl-(4-fluorophenyl)methanamine;hydrochloride |
Standard InChI | InChI=1S/C10H12FN.ClH/c11-9-5-3-8(4-6-9)10(12)7-1-2-7;/h3-7,10H,1-2,12H2;1H/t10-;/m0./s1 |
Standard InChI Key | JEDQGNZWUCZQQJ-PPHPATTJSA-N |
SMILES | C1CC1C(C2=CC=C(C=C2)F)N.Cl |
(S)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride is a complex organic compound with significant interest in pharmaceutical research. It is characterized by its molecular formula, C10H13ClFN, and a molecular weight of 201.67 g/mol . This compound is a derivative of (S)-cyclopropyl(4-fluorophenyl)methanamine, which is being investigated for its potential therapeutic applications, particularly in neuropharmacology.
Synthesis and Chemical Reactions
The synthesis of (S)-cyclopropyl(4-fluorophenyl)methanamine typically involves the reaction of cyclopropylamine with 4-fluorobenzaldehyde or related derivatives. This method allows for good yields while maintaining the stereochemical integrity of the (S)-enantiomer. The compound can participate in various chemical reactions typical for amines, which are crucial for synthesizing derivatives with enhanced pharmacological properties.
Related Compounds and Comparisons
Several compounds share structural similarities with (S)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride, including (R)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride and cyclopropyl[3-(trifluoromethyl)phenyl]methanamine. These compounds illustrate the diversity within this class and highlight the unique aspects of each due to their specific combinations of substituents and structural features.
Compound Name | Structural Features | Unique Aspects |
---|---|---|
(R)-Cyclopropyl(4-fluorophenyl)methanamine hydrochloride | Cyclopropyl group; Fluorine substituent | Simpler fluorination compared to multiple fluorine atoms |
Cyclopropyl[3-(trifluoromethyl)phenyl]methanamine | Cyclopropyl group; Trifluoromethyl substituent | Presence of trifluoromethyl enhances biological activity |
(S)-Cyclopropyl(4-fluorophenyl)methanamine hydrochloride | Cyclopropyl group; Fluorine substituent | Potential therapeutic applications in neuropharmacology |
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